Cas no 1807118-12-2 (Methyl 5-bromo-2-hydroxypyridine-4-acetate)

• Product Name: Methyl 5-bromo-2-hydroxypyridine-4-acetate
• CAS No: 1807118-12-2
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901162
• Update Time: 2023-08-20

Methyl 5-bromo-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-hydroxypyridine-4-acetate

• Inchi： 1S/C8H8BrNO3/c1-13-8(12)3-5-2-7(11)10-4-6(5)9/h2,4H,3H2,1H3,(H,10,11)
• InChI Key： VLBOQRYHZKVGQR-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C=C1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0
• Topological Polar Surface Area: 55.4